Cas no 362690-52-6 (1,2,3-trifluoro-5-isothiocyanatobenzene)
362690-52-6 structure
Product Name:1,2,3-trifluoro-5-isothiocyanatobenzene
CAS No:362690-52-6
MF:C7H2F3NS
MW:189.157690525055
MDL:MFCD03093810
CID:297163
PubChem ID:2760795
Update Time:2025-09-27
1,2,3-trifluoro-5-isothiocyanatobenzene Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,2,3-trifluoro-5-isothiocyanato-
- 1,2,3-trifluoro-5-isothiocyanatobenzene
- 1,2,3-trifluoro-5-isothiocyanato-benzene
- 3,4,5-trifluorophenyl isothiocyanate
- Benzene,1,2,3-trifluoro-5-isothiocyanato
- DTXSID50375356
- Benzene, 1,2,3-trifluoro-5-isothiocyanato- (9CI)
- 362690-52-6
- EN300-2714588
- Benzene,1,2,3-trifluoro-5-isothiocyanato-(9ci)
- AKOS002683858
- SCHEMBL2241711
-
- MDL: MFCD03093810
- Inchi: 1S/C7H2F3NS/c8-5-1-4(11-3-12)2-6(9)7(5)10/h1-2H
- InChI Key: KFBSFEHVBOTTSM-UHFFFAOYSA-N
- SMILES: S=C=NC1C=C(C(=C(C=1)F)F)F
Computed Properties
- Exact Mass: 188.98600
- Monoisotopic Mass: 188.986
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 44.4Ų
Experimental Properties
- PSA: 44.45000
- LogP: 2.83820
1,2,3-trifluoro-5-isothiocyanatobenzene Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
1,2,3-trifluoro-5-isothiocyanatobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 009600-1g |
3,4,5-Trifluorophenylisothiocyanate |
362690-52-6 | 97% | 1g |
£28.00 | 2022-03-01 | |
| Fluorochem | 009600-5g |
3,4,5-Trifluorophenylisothiocyanate |
362690-52-6 | 97% | 5g |
£85.00 | 2022-03-01 | |
| eNovation Chemicals LLC | Y1251550-1g |
Benzene,1,2,3-trifluoro-5-isothiocyanato- |
362690-52-6 | 97% | 1g |
$290 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1251550-5g |
Benzene,1,2,3-trifluoro-5-isothiocyanato- |
362690-52-6 | 97% | 5g |
$525 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1251550-25g |
Benzene,1,2,3-trifluoro-5-isothiocyanato- |
362690-52-6 | 97% | 25g |
$1605 | 2024-06-07 | |
| Enamine | EN300-2714588-0.05g |
1,2,3-trifluoro-5-isothiocyanatobenzene |
362690-52-6 | 95.0% | 0.05g |
$19.0 | 2025-03-20 | |
| Enamine | EN300-2714588-0.1g |
1,2,3-trifluoro-5-isothiocyanatobenzene |
362690-52-6 | 95.0% | 0.1g |
$26.0 | 2025-03-20 | |
| Enamine | EN300-2714588-0.25g |
1,2,3-trifluoro-5-isothiocyanatobenzene |
362690-52-6 | 95.0% | 0.25g |
$37.0 | 2025-03-20 | |
| Enamine | EN300-2714588-0.5g |
1,2,3-trifluoro-5-isothiocyanatobenzene |
362690-52-6 | 95.0% | 0.5g |
$58.0 | 2025-03-20 | |
| Enamine | EN300-2714588-1.0g |
1,2,3-trifluoro-5-isothiocyanatobenzene |
362690-52-6 | 95.0% | 1.0g |
$75.0 | 2025-03-20 |
1,2,3-trifluoro-5-isothiocyanatobenzene Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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